![molecular formula C20H18ClN3O4 B5690283 N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide](/img/structure/B5690283.png)
N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide, also known as CDP323, is a small molecule inhibitor that is being studied for its potential uses in various scientific research applications. This compound has been synthesized using different methods and has shown promising results in preclinical studies. In
Mechanism of Action
N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide works by inhibiting the activity of a specific enzyme called phosphodiesterase 4 (PDE4). PDE4 is involved in the regulation of cyclic adenosine monophosphate (cAMP), a molecule that plays a role in various cellular processes, including inflammation and cell growth. By inhibiting PDE4, this compound increases the levels of cAMP, which leads to the inhibition of inflammation and cell growth.
Biochemical and Physiological Effects:
In preclinical studies, this compound has been shown to have several biochemical and physiological effects. These include the inhibition of cancer cell growth, the reduction of inflammation, and the protection of neurons from damage. Additionally, this compound has been shown to have a good safety profile and low toxicity in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide is its potential use in various scientific research applications, including cancer, inflammation, and neurodegenerative diseases. Additionally, this compound has been shown to have a good safety profile in animal studies. However, one limitation of this compound is its limited solubility in water, which may affect its efficacy in certain experiments.
Future Directions
There are several future directions for the study of N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to explore the potential uses of this compound in various scientific research applications, including cancer, inflammation, and neurodegenerative diseases. Finally, the development of more soluble forms of this compound may improve its efficacy in certain experiments.
Conclusion:
In conclusion, this compound is a small molecule inhibitor that has shown promising results in preclinical studies for its potential uses in various scientific research applications, including cancer, inflammation, and neurodegenerative diseases. The compound works by inhibiting the activity of PDE4, which leads to the inhibition of inflammation and cell growth. While this compound has several advantages, including a good safety profile, it also has limitations, such as limited solubility in water. Further studies are needed to explore the potential uses of this compound in various scientific research applications and to develop more efficient synthesis methods and more soluble forms of the compound.
Synthesis Methods
N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide has been synthesized using different methods, including a one-pot synthesis and a multi-step synthesis. The one-pot synthesis involves the reaction of 2-chlorobenzoyl chloride with 3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazine in the presence of a base and a catalyst. The multi-step synthesis involves the preparation of 2-chlorobenzoyl chloride and 3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazine separately, followed by their reaction in the presence of a base and a catalyst.
Scientific Research Applications
N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide has been studied for its potential uses in various scientific research applications, including cancer, inflammation, and neurodegenerative diseases. In preclinical studies, this compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(2-chlorophenyl)-2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O4/c1-27-17-9-7-13(11-18(17)28-2)15-8-10-20(26)24(23-15)12-19(25)22-16-6-4-3-5-14(16)21/h3-11H,12H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJEBIUFWNPACFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=CC=C3Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.